Cas no 73594-49-7 (b,3-Dihydroxy-hydrochloride-threo-D-Tyrosine Methyl Ester)

• Product Name: b,3-Dihydroxy-hydrochloride-threo-D-Tyrosine Methyl Ester
• CAS No: 73594-49-7
• MF: C₁₀H₁₄ClNO₅
• MW: 263.674862384796
• CID: 5232444
• Update Time: 2025-07-15

b,3-Dihydroxy-hydrochloride-threo-D-Tyrosine Methyl Ester Chemical and Physical Properties

Names and Identifiers

• D-Tyrosine, β,3-dihydroxy-, methyl ester, hydrochloride, threo- (9CI)
• b,3-Dihydroxy-hydrochloride-threo-D-Tyrosine Methyl Ester

• Inchi： 1S/C10H13NO5.ClH/c1-16-10(15)8(11)9(14)5-2-3-6(12)7(13)4-5;/h2-4,8-9,12-14H,11H2,1H3;1H/t8-,9+;/m1./s1
• InChI Key： VOZDLQBCELOKFF-RJUBDTSPSA-N
• SMILES： [C@@H](C1C=CC(O)=C(O)C=1)(O)[C@@H](N)C(=O)OC.Cl

Additional information on b,3-Dihydroxy-hydrochloride-threo-D-Tyrosine Methyl Ester

Comprehensive Overview of 3-Dihydroxy-hydrochloride-threo-D-Tyrosine Methyl Ester (CAS No. 73594-49-7)

3-Dihydroxy-hydrochloride-threo-D-Tyrosine Methyl Ester (CAS No. 73594-49-7) is a specialized derivative of tyrosine, a naturally occurring amino acid. This compound has garnered significant attention in biochemical and pharmaceutical research due to its unique structural properties and potential applications. The hydrochloride salt form enhances its solubility, making it particularly useful in various experimental and therapeutic contexts. Researchers often explore its role in neurotransmitter synthesis, enzyme inhibition, and as a precursor in the development of novel bioactive molecules.

One of the most frequently searched questions about 3-Dihydroxy-hydrochloride-threo-D-Tyrosine Methyl Ester revolves around its mechanism of action and biological significance. Studies suggest that this compound may influence dopaminergic pathways, which are critical in neurological disorders such as Parkinson's disease. Its methyl ester modification further improves its bioavailability, a feature highly valued in drug design. This aligns with current trends in precision medicine, where optimizing molecular stability and delivery is paramount.

In the context of synthetic chemistry, 73594-49-7 serves as a versatile intermediate. Its threo-D configuration is particularly noteworthy, as it mimics naturally occurring stereoisomers, reducing the risk of adverse immune responses. This characteristic is increasingly relevant in the development of peptide-based therapeutics, a rapidly growing sector in biotechnology. Users searching for "tyrosine derivatives in drug discovery" or "hydrochloride salts in pharmaceuticals" will find this compound highly relevant to their inquiries.

Another hot topic tied to 3-Dihydroxy-hydrochloride-threo-D-Tyrosine Methyl Ester is its potential role in antioxidant research. The compound's dihydroxy groups may contribute to free radical scavenging, a property under investigation for combating oxidative stress-related diseases. This aligns with the rising public interest in anti-aging and neuroprotective agents, frequently searched in both academic and consumer domains.

From a technical standpoint, the compound's CAS No. 73594-49-7 ensures precise identification across global databases, a critical factor for regulatory compliance and literature reviews. Its inclusion in studies often correlates with advancements in chiral synthesis and biocatalysis, two cutting-edge areas in green chemistry. These keywords are highly prioritized in SEO-driven content, as they reflect industry demands for sustainable and efficient synthetic methods.

In summary, 3-Dihydroxy-hydrochloride-threo-D-Tyrosine Methyl Ester represents a multifaceted tool for researchers bridging biochemistry and pharmacology. Its structural features, combined with evolving applications in neuroscience and drug development, make it a compound of enduring relevance. As scientific inquiries continue to expand, this molecule will likely remain at the forefront of innovative therapeutic strategies.